Cas no 2287315-77-7 (2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid)

• Product Name: 2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• CAS No: 2287315-77-7
• MF: C₁₅H₁₂N₄O₄
• MW: 312.28018283844
• CID: 6158630
• PubChem ID: 137943873
• Update Time: 2025-05-21

2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287315-77-7
• 2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• 2-{[(benzyloxy)carbonyl]amino}-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• EN300-6747991

• Inchi： 1S/C15H12N4O4/c20-13(21)11-6-7-12-16-14(18-19(12)8-11)17-15(22)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,20,21)(H,17,18,22)
• InChI Key： BZEKKJWLHDKEHO-UHFFFAOYSA-N
• SMILES： O(C(NC1N=C2C=CC(C(=O)O)=CN2N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.08585488g/mol
• Monoisotopic Mass: 312.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Additional information on 2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid

Comprehensive Overview of 2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid (CAS No. 2287315-77-7)

2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid (CAS No. 2287315-77-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the [1,2,4]triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a carboxylic acid and a phenylmethoxycarbonylamino group in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for triazole and pyridine derivatives has surged due to their applications in designing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Researchers are particularly interested in CAS No. 2287315-77-7 because of its potential to serve as a building block for targeted therapies. The compound's unique scaffold allows for modifications that can enhance solubility, bioavailability, and binding affinity to biological targets.

The synthesis of 2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical-grade materials.

One of the trending topics in medicinal chemistry is the exploration of heterocyclic compounds for treating resistant infections and chronic diseases. CAS No. 2287315-77-7 aligns with this trend, as its triazolo-pyridine core is being investigated for its role in modulating enzyme activity and protein-protein interactions. This has led to increased searches for "triazole derivatives in drug discovery" and "pyridine-based therapeutics" across academic and industrial platforms.

From an industrial perspective, 2-(Phenylmethoxycarbonylamino)-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid is also valued for its stability under various conditions, making it suitable for large-scale production. Its compatibility with green chemistry principles, such as reduced solvent usage and catalytic processes, further enhances its appeal. Companies specializing in custom synthesis often highlight this compound in their portfolios to attract collaborations for novel drug candidates.

In summary, CAS No. 2287315-77-7 represents a critical intermediate in modern organic synthesis, bridging the gap between academic research and industrial applications. Its relevance to current scientific inquiries, such as "small molecule drug design" and "bioactive heterocycles," ensures its continued prominence in the chemical and pharmaceutical industries. Future studies may uncover additional functionalities, solidifying its role in next-generation therapeutics.